Cas no 2648998-38-1 (4-chloro-6-(1-isocyanatoethyl)-1,3-dioxaindane)

• Product Name: 4-chloro-6-(1-isocyanatoethyl)-1,3-dioxaindane
• CAS No: 2648998-38-1
• MF: C₁₀H₈ClNO₃
• MW: 225.628421783447
• CID: 5915080
• PubChem ID: 165884318
• Update Time: 2025-05-19

4-chloro-6-(1-isocyanatoethyl)-1,3-dioxaindane Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-(1-isocyanatoethyl)-1,3-dioxaindane
• EN300-1988404
• 2648998-38-1

• Inchi： 1S/C10H8ClNO3/c1-6(12-4-13)7-2-8(11)10-9(3-7)14-5-15-10/h2-3,6H,5H2,1H3
• InChI Key： YGOZQONIYKBNPB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C2C=1OCO2)C(C)N=C=O

Computed Properties

• Exact Mass: 225.0192708g/mol
• Monoisotopic Mass: 225.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 47.9Ų

Additional information on 4-chloro-6-(1-isocyanatoethyl)-1,3-dioxaindane

Professional Introduction to 4-chloro-6-(1-isocyanatoethyl)-1,3-dioxaindane (CAS No. 2648998-38-1)

4-chloro-6-(1-isocyanatoethyl)-1,3-dioxaindane, identified by its CAS number 2648998-38-1, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic molecule, featuring a dioxane ring substituted with a chloro group and an isocyanatoethyl moiety, has garnered attention due to its versatile applications in synthetic chemistry and potential utility in drug development.

The structural framework of 4-chloro-6-(1-isocyanatoethyl)-1,3-dioxaindane presents a unique combination of functional groups that make it a valuable intermediate in organic synthesis. The presence of the isocyanato group (-NCO) and the chloro substituent (-Cl) on the dioxane ring allows for diverse chemical transformations, including nucleophilic substitution reactions, urethane formation, and polymerization processes. These reactivities have positioned this compound as a key building block in the synthesis of complex molecules.

In recent years, there has been growing interest in the applications of dioxane derivatives in medicinal chemistry. The ability of 4-chloro-6-(1-isocyanatoethyl)-1,3-dioxaindane to undergo facile functionalization has made it a candidate for the development of novel therapeutic agents. For instance, researchers have explored its potential in designing bioactive molecules that target specific biological pathways. The isocyanato group can react with amines to form urethanes, which are prevalent motifs in drug molecules due to their ability to modulate protein-protein interactions.

One of the most compelling aspects of 4-chloro-6-(1-isocyanatoethyl)-1,3-dioxaindane is its role in polymer chemistry. The isocyanato group can participate in polyurethane formation, leading to the creation of high-performance polymers with tailored properties. These polymers have found applications in various industries, including coatings, adhesives, and elastomers. The chloro substituent further enhances the reactivity of the dioxane ring, enabling cross-linking reactions that improve material stability and durability.

The synthesis of 4-chloro-6-(1-isocyanatoethyl)-1,3-dioxaindane involves multi-step organic transformations that highlight its synthetic utility. Typically, the preparation begins with the reaction of diethylene glycol with phosgene or phosgene derivatives to form the dioxane ring structure. Subsequent substitution reactions introduce the chloro group and the isocyanatoethyl moiety. These synthetic routes have been optimized to ensure high yields and purity, making 4-chloro-6-(1-isocyanatoethyl)-1,3-dioxaindane accessible for further research and industrial applications.

In academic research, 4-chloro-6-(1-isocyanatoethyl)-1,3-dioxaindane has been employed in studies aimed at understanding molecular interactions at the atomic level. Computational chemistry methods have been used to model the reactivity of this compound, providing insights into its behavior in different chemical environments. These studies have not only enhanced our understanding of dioxane derivatives but also paved the way for more efficient synthetic strategies.

The pharmaceutical industry has also shown interest in exploring the therapeutic potential of derivatives of 4-chloro-6-(1-isocyanatoethyl)-1,3-dioxaindane. Researchers have synthesized analogs of this compound and evaluated their biological activity using in vitro and in vivo models. Some studies have demonstrated promising results in terms of anti-inflammatory and antimicrobial properties. These findings suggest that further development could lead to novel drug candidates for treating various diseases.

The environmental impact of using 4-chloro-6-(1-isocyanatoethyl)-1,3-dioxaindane as a chemical intermediate has also been considered. Efforts have been made to develop greener synthetic routes that minimize waste and reduce hazardous byproducts. For example, catalytic methods have been explored to improve reaction efficiency while maintaining high selectivity. Such advancements are crucial for ensuring sustainable practices in chemical manufacturing.

The future prospects for 4-chloro-6-(1-isocyanatoethyl)-1,3-dioxaindane are vast and multifaceted. As research continues to uncover new applications and synthetic methodologies, this compound is expected to play an increasingly important role in both academic and industrial settings. Its versatility makes it a valuable tool for chemists and pharmacologists alike, driving innovation across multiple scientific disciplines.